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Compound of Interest

Compound Name: Tinkal

Cat. No.: B1254984 Get Quote

Essential, Immediate Safety and Logistical Information for Researchers, Scientists, and Drug

Development Professionals

This document provides comprehensive guidance on the proper disposal procedures for

Tinkal, chemically known as Borax or Sodium Tetraborate Decahydrate (Na₂B₄O₇·10H₂O).

Adherence to these protocols is crucial for ensuring laboratory safety, protecting the

environment, and maintaining regulatory compliance. While Borax is not classified as a

hazardous waste under the Federal Resource Conservation and Recovery Act (RCRA), all

disposal methods must align with local, state, and federal regulations.[1]

Key Safety and Hazard Information
Borax is a white, odorless, crystalline solid or powder.[1][2] It is not flammable or combustible.

[1][2] The primary health concerns are eye irritation and potential reproductive toxicity.[3][4][5]

[6] Inhalation of dust can cause respiratory irritation.[1] Environmentally, high concentrations of

boron, a component of Borax, can be harmful to sensitive plants and aquatic life.[1]

Quantitative Safety Data
The following table summarizes key quantitative data for risk assessment and safe handling of

Borax.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1254984?utm_src=pdf-interest
https://www.benchchem.com/product/b1254984?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Borax_in_a_Laboratory_Setting.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Borax_in_a_Laboratory_Setting.pdf
http://www.americanborate.com/media/19171/borax-decahydrate-1303-96-4-safety-data-sheet.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Borax_in_a_Laboratory_Setting.pdf
http://www.americanborate.com/media/19171/borax-decahydrate-1303-96-4-safety-data-sheet.pdf
https://www.fishersci.com/store/msds?partNumber=AA4011436&productDescription=sodium-tetraborate-decahydrate-acs--thermo-scientifictrade&vendorId=VN00024248&keyword=true&countryCode=US&language=en
https://www.hswalsh.com/usercontent/doc/24117/TF242%20-%20Borax%20Powder%20COSHH%20Material%20Safety%20Data%20Sheet.pdf
https://tsapps.nist.gov/srmext/msds/187f-MSDS.pdf
https://www.etimineusa.com/wp-content/uploads/2020/01/SDS-Borax-Decahydrate-2019-2021.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Borax_in_a_Laboratory_Setting.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Borax_in_a_Laboratory_Setting.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1254984?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Point Value Species/Condition

Toxicity to Fish (LC50, 96-hr) 74 mg B/L Dab (Limanda limanda)

Toxicity to Daphnids (EC50,

24-hr)
242 mg B/L Daphnia magna straus

Occupational Exposure Limit

(TLV-TWA)
2 mg/m³ ACGIH

Occupational Exposure Limit

(STEL)
6 mg/m³ ACGIH

pH 9.2 1% solution at 20°C[7]

Data sourced from Material

Safety Data Sheets.[1] To

convert sodium tetraborate

decahydrate to its equivalent

boron (B) content, multiply by

0.1134.[1]

Step-by-Step Disposal Protocols
The appropriate disposal method for Tinkal (Borax) depends on its form (solid or aqueous

solution), quantity, and whether it is contaminated with other hazardous materials.

Experimental Protocol: Neutralization of Aqueous Borax
Solutions for Drain Disposal
For small quantities of uncontaminated Borax solutions, neutralization prior to drain disposal is

a recommended best practice to minimize environmental impact, where local regulations

permit. Borax is the salt of a strong base (NaOH) and a weak acid (boric acid), resulting in a

slightly alkaline solution. Neutralization can be achieved by adding a weak acid.

Materials:

Aqueous Borax waste solution
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Dilute acetic acid (e.g., 5% solution) or sodium bicarbonate[8]

pH indicator strips or a calibrated pH meter

Stir plate and stir bar

Appropriate Personal Protective Equipment (PPE): safety goggles, lab coat, and gloves

Procedure:

Place the container with the aqueous Borax waste on a stir plate in a well-ventilated area or

fume hood.

Begin stirring the solution gently.

Slowly add the dilute acetic acid dropwise to the Borax solution.

Periodically monitor the pH of the solution using pH strips or a pH meter.

Continue adding the weak acid until the pH of the solution is within the neutral range of 6.0 to

9.0.

Once neutralized, the solution may be disposed of down the drain, followed by flushing with

a large volume of water (at least 100 parts water to 1 part of the neutralized solution).[1]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of Tinkal
(Borax).
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Start: Tinkal (Borax) Waste

Is the waste contaminated
with other hazardous chemicals?

Is the waste in solid form?

No

Dispose as Hazardous Waste:
- Package in a labeled, sealed container.

- Contact licensed disposal service.

Yes Is it a small quantity?

Yes

Is it a small quantity of
aqueous solution?

No

No
Dispose in Municipal Landfill:

- Package in a labeled, sealed container.

Yes

Do local regulations permit
drain disposal of Borax?

Yes

No

No

Neutralize Solution:
- Follow neutralization protocol (pH 6-9).

Yes

Drain Disposal:
- Flush with copious amounts of water

(>100x volume).

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of Tinkal (Borax).
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Disposal Procedures Summary
Waste Type Disposal Method Key Considerations

Small Quantities,

Uncontaminated Solid
Municipal Landfill[1]

- Package in a clearly labeled

and sealed container.[1] -

Verify with local landfill

regulations.[9]

Small Quantities,

Uncontaminated Aqueous

Solution

Drain Disposal (where

permitted)[1]

- Neutralize the solution to a

pH between 6.0 and 9.0. -

Flush with a large volume of

water (at least a 100:1

dilution).[1] - Confirm with your

institution and local water

authority.[1]

Large Quantities (Solid or

Aqueous)

Professional Disposal

Service[1]

- Do not dispose of in a landfill.

[1] - Package in a labeled and

sealed container for pickup by

a licensed hazardous waste

facility.[1]

Contaminated Tinkal (Borax)
Professional Disposal

Service[1]

- Treat as hazardous waste. -

Segregate from other waste

streams. - Contact your

institution's Environmental

Health and Safety (EHS)

department for specific

instructions.

Disclaimer: This document provides general guidance. Researchers, scientists, and drug

development professionals must consult their institution's Environmental Health and Safety

(EHS) department for specific protocols and to ensure full compliance with all applicable local,

state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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